Propanol

Specification

• Description: N-propanol appears as a clear colorless liquid with a sharp musty odor like rubbing alcohol. Flash point 53-77 °F. Autoignites at 700 °F. Vapors are heavier than air and mildly irritate the eyes, nose, and throat. Density approximately 6.5 lb / gal. Used in making cosmetics, skin and hair preparations, pharmaceuticals, perfumes, lacquer formulations, dye solutions, antifreezes, rubbing alcohols, soaps, window cleaners, acetone and other chemicals and products.; Propan-1-ol is the parent member of the class of propan-1-ols that is propane in which a hydrogen of one of the methyl groups is replaced by a hydroxy group. It has a role as a protic solvent and a metabolite. It is a short-chain primary fatty alcohol and a member of propan-1-ols.; A colorless liquid made by oxidation of aliphatic hydrocarbons that is used as a solvent and chemical intermediate.; 1-Propanol is a natural product found in Tuber melanosporum, Zea mays, and other organisms with data available.; 1-propanol is a metabolite found in or produced by Saccharomyces cerevisiae.
• CAS No.: 71-23-8
• Molecular Formula: C3H8O; C3H8O; CH3CH2CH2OH
• Molecular Weight: 60.10 g/mol
• IUPAC Name: propan-1-ol
• Standard InChI: InChI=1S/C3H8O/c1-2-3-4/h4H,2-3H2,1H3
• Standard InChI Key: BDERNNFJNOPAEC-UHFFFAOYSA-N
• Impurities: Sales specifications: water (0.1 wt%), acidity (0.003 wt% as acetic acid); 2-methylpentanal (10 ppm); Water (< or = 0.1 wt%); aldehydes (< or = 0.2 wt%); ethanol (< or = 10 mg/kg); methanol (< or = 100 mg/kg)
• SMILES: CCCO
• Canonical SMILES: CCCO
• Boiling Point: 207 °F at 760 mmHg (USCG, 1999); 97.2 °C; 97 °C; 207 °F
• Colorform: Colorless liquid.
• Flash Point: 77 °F (USCG, 1999); 23 °C; 23 °C, 74 °F (closed cup); 22 °C (open cup); 15 °C c.c.; 72 °F
• Melting Point: -195.2 °F (USCG, 1999); -127 °C; -126.1 °C; -196 °F